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Compound of Interest

Compound Name: 2,3-Difluoro-4-iodobenzoic acid

Cat. No.: B1311362 Get Quote

This technical guide provides a comprehensive overview of 2,3-Difluoro-4-iodobenzoic acid,

a halogenated aromatic compound of significant interest to researchers, scientists, and

professionals in drug development. This document details its chemical properties, analytical

methodologies, and applications, presenting data in a structured and accessible format.

Core Chemical Properties and Data
2,3-Difluoro-4-iodobenzoic acid is a valuable building block in organic synthesis, particularly

in the development of novel pharmaceutical agents and advanced materials. Its unique

substitution pattern, featuring two fluorine atoms and an iodine atom on the benzoic acid core,

imparts specific reactivity and properties that are highly sought after in medicinal chemistry.

Quantitative Data Summary
The key quantitative data for 2,3-Difluoro-4-iodobenzoic acid and its related isomers are

summarized in the table below for easy comparison. It is crucial to distinguish between these

isomers as their physical and chemical properties can vary significantly.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

2,3-Difluoro-4-

iodobenzoic acid
C₇H₃F₂IO₂ 284.00 501433-05-2

2,6-Difluoro-4-

iodobenzoic acid
C₇H₃F₂IO₂ 283.9988 1160575-07-4[1]

4,5-Difluoro-2-

iodobenzoic acid
C₇H₃F₂IO₂ 284 130137-05-2[2][3]

2-Fluoro-4-

iodobenzoic acid
C₇H₄FIO₂ 266.01 124700-40-9[4]

4-Fluoro-2-

iodobenzoic acid
C₇H₄FIO₂ 266.01 56096-89-0[5]

3-Fluoro-4-

iodobenzoic acid
C₇H₄FIO₂ Not explicitly found 825-98-9[6]

Experimental Protocols
The synthesis and characterization of halogenated benzoic acids like 2,3-Difluoro-4-
iodobenzoic acid involve standard organic chemistry techniques. Below are generalized

experimental protocols based on methodologies reported for similar compounds.

Synthesis of Halogenated Benzoic Acids
A common route for the synthesis of iodo-fluorobenzoic acids involves the halogenation of a

corresponding fluorinated benzoic acid precursor. For instance, the synthesis of 2,3,4-trifluoro-

5-iodobenzoic acid has been achieved through the reaction of 2,3,4-trifluorobenzoic acid with

iodine in the presence of an oxidizing agent and a strong acid.[7] A similar strategy could be

adapted for the synthesis of 2,3-Difluoro-4-iodobenzoic acid.

General Iodination Protocol:

To a solution of the fluorinated benzoic acid precursor in a suitable solvent (e.g., acetic acid),

add iodine and an oxidizing agent (e.g., activated MnO₂, sodium bromate).
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Carefully add a strong acid, such as sulfuric acid, to the reaction mixture.[7]

Heat the reaction mixture to the appropriate temperature and stir for a specified duration.

Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is typically poured into ice water to precipitate the

product.[7]

The crude product is then collected by filtration, washed, and purified, often by

recrystallization or column chromatography.

Analytical Characterization
The structural confirmation and purity assessment of 2,3-Difluoro-4-iodobenzoic acid are

typically performed using a combination of spectroscopic and chromatographic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

essential for elucidating the chemical structure. For example, the ¹H NMR spectrum of 2-

fluoro-4-iodobenzoic acid in DMSO-d6 shows distinct peaks for the aromatic protons.[8]

Similar analyses would confirm the substitution pattern of 2,3-Difluoro-4-iodobenzoic acid.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound. For 2-fluoro-4-iodobenzoic acid, a molecular ion peak (MH+) at m/z 266.9

was observed, confirming its molecular formula.[8]

High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique to assess

the purity of the synthesized compound. Data for related compounds are often available from

suppliers, indicating purity levels typically greater than 98%.[9]

Applications in Research and Drug Development
Halogenated benzoic acids are critical intermediates in the synthesis of complex organic

molecules, particularly in the pharmaceutical industry. The presence of fluorine atoms can

enhance a molecule's metabolic stability, binding affinity, and lipophilicity, while the iodine atom

serves as a versatile handle for further chemical modifications through cross-coupling reactions

like Suzuki and Sonogashira couplings.[5][6][10]
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Derivatives of iodobenzoic acids have been investigated for their potential as antimicrobial and

anticancer agents.[11] Specifically, 2,3-Difluoro-4-iodobenzoic acid can be utilized as a

starting material for the synthesis of novel active pharmaceutical ingredients (APIs).

Visualizations
To aid in the understanding of the experimental workflow, a generalized diagram is provided

below.
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Caption: Generalized workflow for the synthesis and analysis of 2,3-Difluoro-4-iodobenzoic
acid.

As no specific signaling pathways involving 2,3-Difluoro-4-iodobenzoic acid were identified in

the initial research, a diagram illustrating its potential role as a building block in drug discovery

is presented.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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